Cas no 2171159-27-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2171159-27-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5866970
• PubChem ID: 165568038
• Update Time: 2025-07-22

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclobutane-1-carboxylic acid
• 2171159-27-4
• EN300-1581612

• Inchi： 1S/C27H32N2O5/c1-3-9-18(16-24(30)29(2)27(25(31)32)14-8-15-27)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： BKZZKJALASOTQD-GOSISDBHSA-N
• SMILES： OC(C1(CCC1)N(C)C(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic Acid (CAS No. 2171159-27-4)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171159-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The Fmoc group is particularly noteworthy as it is commonly used in peptide synthesis due to its stability and ease of removal under mild conditions. In the context of this compound, the Fmoc moiety is attached to an amino group, which is further connected to a hexanamido side chain. This side chain is linked to a cyclobutane ring, which introduces rigidity and specific spatial orientation to the molecule. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards biological targets.

The cyclobutane ring in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid is of particular interest because it can mimic the conformational preferences of certain natural products and bioactive molecules. This structural element can also serve as a scaffold for further derivatization, allowing chemists to tailor the compound's properties for specific applications. For instance, the cyclobutane ring can influence the molecule's solubility, metabolic stability, and interaction with biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid makes it a promising candidate for further investigation. Studies have shown that molecules with similar structural motifs can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of the Fmoc group allows for easy modification through solid-phase peptide synthesis or other synthetic methodologies. This flexibility is crucial for developing novel drug candidates that can be optimized for improved efficacy and reduced toxicity. Additionally, the cyclobutane ring provides a stable core structure that can be modified without compromising the compound's overall integrity.

In terms of biological activity, preliminary studies suggest that 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, derivatives of this compound have shown promise in preclinical models as potential inhibitors of kinases and other enzymes involved in cell signaling. These findings are particularly exciting given the growing body of evidence linking aberrant signaling pathways to various diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, is essential for achieving the desired molecular architecture. The complexity of its synthesis underscores the challenges and rewards of working at the forefront of pharmaceutical chemistry.

From a computational chemistry perspective, modeling studies have been conducted to understand how 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mode and have guided efforts to improve its potency and selectivity. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The future prospects for 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid are vast. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these processes with high precision. The structural features of this compound make it an attractive starting point for developing new therapeutic agents that address unmet medical needs.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS No. 2171159-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition, combined with its potential biological activity, positions it as a valuable tool for drug discovery and development. As research in this area continues to progress, we can expect to see more innovative applications emerge from studies involving this fascinating compound.